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Compound of Interest

Compound Name: 8-Iodo-4-Chromanone

CAS No.: 101713-87-5

Cat. No.: B564086

Get Quote

For researchers and professionals in the dynamic fields of chemical synthesis and drug

development, the integrity of our work is intrinsically linked to the safety and precision of our

laboratory practices. Handling novel or specialized reagents like 8-Iodo-4-Chromanone
requires not only a focus on the synthetic outcome but also a rigorous adherence to safety

protocols, especially concerning waste disposal. This guide provides an in-depth, procedural

framework for the proper disposal of 8-Iodo-4-Chromanone, ensuring the safety of laboratory

personnel and compliance with environmental regulations.

The guidance herein is synthesized from established safety protocols for halogenated organic

compounds and related chemical structures, providing a robust operational plan rooted in

expertise and established safety principles.

Understanding the Hazard Profile of 8-Iodo-4-
Chromanone
A specific Safety Data Sheet (SDS) for 8-Iodo-4-Chromanone is not readily available in public

domains. Therefore, a conservative approach is necessary, extrapolating its hazard profile from

its structural components: the 4-chromanone core and the covalently bonded iodine atom.
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4-Chromanone: The foundational structure, 4-chromanone, is known to cause skin, eye, and

respiratory irritation.[1][2] It may also be harmful if swallowed.[1][3]

Organic Iodine Compounds: The presence of iodine classifies 8-Iodo-4-Chromanone as a

halogenated organic compound.[4] Such compounds are often subject to specific, more

stringent disposal regulations than their non-halogenated counterparts due to their potential

to form persistent environmental pollutants.[5][6][7][8]

Based on this composite analysis, 8-Iodo-4-Chromanone should be handled as a hazardous

substance with particular attention to its irritant properties and its classification as a

halogenated organic waste.

Personal Protective Equipment (PPE): The First Line of
Defense
Before handling 8-Iodo-4-Chromanone in any capacity, from initial use to final disposal, the

following PPE is mandatory to minimize exposure:

PPE Component Specification Rationale

Eye and Face Protection

Chemical safety goggles. A

face shield is recommended

when handling larger

quantities or when there is a

significant risk of splashing.

Protects against accidental

splashes which could cause

serious eye irritation.[9]

Skin Protection

Chemically resistant gloves

(e.g., nitrile). A lab coat is

required.

Prevents skin contact, which

may cause irritation.[2][9]

Respiratory Protection

Not typically required for small-

scale laboratory use if handled

within a certified chemical

fume hood.

A fume hood provides

adequate ventilation to prevent

inhalation of any dust or

vapors, which could cause

respiratory irritation.[9][10]
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Always inspect your PPE for integrity before use and replace it if compromised. Contaminated

gloves should be removed and disposed of as hazardous waste.[11]

Step-by-Step Disposal Protocol for 8-Iodo-4-
Chromanone
The proper disposal of 8-Iodo-4-Chromanone is a critical final step in the experimental

workflow. The following procedure ensures that this is done safely and in accordance with

standard hazardous waste management practices.

Operational Workflow for Disposal
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Preparation

Waste Collection

Labeling & Storage

Final Disposal

Don Appropriate PPE

Work in a Chemical Fume Hood

Select a Designated 'Halogenated Organic Waste' Container

Carefully Transfer Waste into the Container

Securely Cap the Waste Container

Label the Container with 'Hazardous Waste' and Chemical Contents

Store the Container in a Designated Satellite Accumulation Area

Arrange for Pickup by Institutional Environmental Health & Safety (EHS)

Click to download full resolution via product page

Caption: Disposal workflow for 8-Iodo-4-Chromanone.
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Detailed Procedural Steps:

Preparation and Segregation:

Step 1.1: Put on all required PPE as detailed in the table above.

Step 1.2: Perform all waste handling activities inside a certified chemical fume hood to

minimize inhalation exposure.[10]

Step 1.3: Identify and obtain a designated hazardous waste container for "Halogenated

Organic Waste."[4][7] This is a critical step in waste segregation. Halogenated and non-

halogenated organic wastes must be kept separate to facilitate proper final disposal, which

is typically high-temperature incineration for halogenated compounds.[4][8]

Waste Transfer:

Step 2.1: Carefully transfer any residual 8-Iodo-4-Chromanone, contaminated materials

(such as pipette tips, weigh boats, or contaminated gloves), and solutions containing this

compound into the designated halogenated waste container.

Step 2.2: Avoid overfilling the container. It is recommended not to fill beyond 80% capacity

to prevent spills and allow for vapor expansion.

Step 2.3: Securely close the container lid immediately after adding waste to prevent the

release of vapors.[7]

Labeling and Storage:

Step 3.1: The waste container must be clearly labeled with the words "Hazardous Waste"

and a full list of its contents, including "8-Iodo-4-Chromanone."[7][8] Do not use

abbreviations or chemical formulas.

Step 3.2: Store the sealed and labeled waste container in a designated satellite

accumulation area within the laboratory. This area should be away from general lab traffic

and incompatible materials.

Final Disposal:
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Step 4.1: Once the waste container is nearing capacity, or on a regular schedule, arrange

for its collection by your institution's Environmental Health and Safety (EHS) department or

a licensed hazardous waste disposal contractor.

Step 4.2: Never dispose of 8-Iodo-4-Chromanone or any other organic solvent down the

drain.[8] This is a serious violation of environmental regulations and can cause significant

damage to aquatic ecosystems.

Spill Management
In the event of a spill, the following immediate actions should be taken:

Evacuate and Alert: Alert personnel in the immediate vicinity and evacuate the area if the

spill is large or if you feel it poses an immediate respiratory hazard.

Containment (for minor spills): If the spill is small and you are trained to handle it, you can

manage the cleanup.

Ensure you are wearing appropriate PPE.

Contain the spill using a chemical spill kit with an absorbent material suitable for organic

compounds.

Carefully collect the absorbent material and any contaminated debris and place it in the

designated "Halogenated Organic Waste" container.

Seek Assistance (for major spills): For large spills, or if you are ever in doubt, contact your

institution's EHS department immediately.[10]

Conclusion: A Culture of Safety
The proper management and disposal of chemical waste like 8-Iodo-4-Chromanone are not

merely procedural; they are a cornerstone of a robust safety culture in any research

environment. By understanding the chemical's hazard profile and adhering to the detailed

disposal protocol outlined in this guide, you contribute to the safety of your workplace and the

protection of our environment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b564086/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-8-iodo-4-chromanone
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u11/SMIF%20SOP%20Iodine.pdf
https://www.benchchem.com/product/b564086/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-8-iodo-4-chromanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Duke University. (2018). Standard Operating Procedure for work with Chemical name/class:

Iodine. Duke SMIF. [Link]

Illinois Pollution Control Board. TITLE 35: ENVIRONMENTAL PROTECTION SUBTITLE G:

WASTE DISPOSAL CHAPTER I: POLLUTION CONTROL BOARD SUBCHAPTER c:

HAZARDOUS WASTE OPERATING REQUIREMENTS PART 729 LANDFILLS:

PROHIBITED HAZARDOUS WASTES. [Link]

U.S. Government Publishing Office. Appendix III to Part 268, Title 40 -- List of Halogenated

Organic Compounds Regulated Under § 268.32. Electronic Code of Federal Regulations

(eCFR). [Link]

Iodine Solution - Safety Data Sheet. [Link]

Bucknell University. HAZARDOUS WASTE SEGREGATION. [Link]

Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure.

[Link]

Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - 4-Chromanone. [Link]

National Center for Biotechnology Information. Chromanone. PubChem. [Link]

Henkel. (2021). Safety Data Sheet - BONDERITE M-CR 1600 AERO known as ALODINE

1600. [Link]

CHAMAELEON PRODUCTION. (2018). SAFETY DATA SHEET according to 1907/2006/EC,

Article 31. [Link]

Columbia University. STANDARD OPERATING PROCEDURES: IODINE-125. Research.

[Link]

King-Pharm. 8-Iodo-4-chromanone. [Link]

The Good Scents Company. 4-chromanone. [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://smif.pratt.duke.edu/sites/smif.pratt.duke.edu/files/u3/SOP-Iodine.pdf
https://pcb.illinois.gov/SLR/Ipcb.Aspx?path=parts/part729.xml
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-III_to_part_268
https://www.carolina.com/teacher-resources/Document/sds-iodine-solution/tr-sds-iodinesolution.pdf
https://www.bucknell.edu/sites/default/files/ehs/environmental/hazardous_waste_segregation.pdf
https://braungroup.northwestern.edu/wp-content/uploads/2020/07/004-Halogenated-Organic-Liquids.pdf
https://www.alfa.com/en/msds/?language=EN&cas=491-37-2
https://pubchem.ncbi.nlm.nih.gov/compound/Chromanone
https://www.henkel-adhesives.com/us/en/products/industrial-adhesives/sds-search.html/000000000001006652/BONDERITE-M-CR-1600-AERO-known-as-ALODINE-1600-597103.pdf
https://www.chamaeleon-produktion.de/wp-content/uploads/2020/02/14441-2K-HS-Grundierfueller-41-grau-GB.pdf
https://research.columbia.edu/sites/default/files/content/EHS/Radiation%20Safety/SOPs/I-125%20SOP.pdf
https://www.benchchem.com/product/b564086/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-proper-disposal-of-8-iodo-4-chromanone
https://www.chemsigma.com/product/101713-87-5.html
http://www.thegoodscentscompany.com/data/rw1032861.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564086?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ChemBK. 4-chromanone. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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